Cas no 2742656-87-5 (N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride)

• Product Name: N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride
• CAS No: 2742656-87-5
• MF: C₂₄H₂₇ClN₄O₂
• MW: 438.949784517288
• CID: 5970497
• PubChem ID: 165718969
• Update Time: 2025-05-20

N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride
• 2742656-87-5
• N-[4-methoxy-3-(piperazin-1-yl)phenyl]-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride
• EN300-26980737

• Inchi： 1S/C24H26N4O2.ClH/c1-17-15-19(3-5-21(17)18-7-9-25-10-8-18)24(29)27-20-4-6-23(30-2)22(16-20)28-13-11-26-12-14-28;/h3-10,15-16,26H,11-14H2,1-2H3,(H,27,29);1H
• InChI Key： UBHCJIKHNSRFSW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1N1CCNCC1)NC(C1C=CC(C2C=CN=CC=2)=C(C)C=1)=O

Computed Properties

• Exact Mass: 438.1822538g/mol
• Monoisotopic Mass: 438.1822538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride

Comprehensive Overview of N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride (CAS No. 2742656-87-5)

N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride (CAS No. 2742656-87-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a piperazine moiety and a pyridine ring in its structure enhances its interaction with biological targets, making it a promising candidate for drug development.

The compound's CAS number 2742656-87-5 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Researchers and pharmaceutical companies often search for N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride to explore its pharmacokinetic properties, solubility, and stability under various conditions. Recent trends indicate a growing interest in small-molecule inhibitors and kinase modulators, which aligns with the potential applications of this compound.

One of the key advantages of N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride is its modular design, which allows for structural modifications to optimize its efficacy and selectivity. This flexibility is particularly valuable in the development of targeted therapies, a hot topic in modern medicine. For instance, the compound's pyridin-4-yl group may contribute to its ability to interact with specific enzymes or receptors, a feature that is highly sought after in the design of precision medicine.

In the context of drug discovery, the hydrochloride salt form of this compound (N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride) offers improved solubility and bioavailability, which are critical factors for oral administration. These properties are frequently discussed in forums and publications focused on pharmaceutical formulation and drug delivery systems. Additionally, the compound's piperazin-1-yl moiety is often associated with enhanced binding affinity to biological targets, a feature that is widely explored in the development of CNS-active drugs.

The synthesis and characterization of CAS No. 2742656-87-5 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which are essential for reproducible research outcomes. Scientists and manufacturers frequently search for analytical methods and quality control protocols related to this compound, reflecting the importance of standardization in chemical research.

Another area of interest is the potential role of N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride in addressing unmet medical needs. For example, its structural similarity to known kinase inhibitors has sparked investigations into its utility for conditions such as inflammatory diseases and certain types of cancers. This aligns with the broader trend of repurposing existing compounds for new therapeutic indications, a strategy that is gaining traction in the biopharmaceutical industry.

From a commercial perspective, the demand for high-purity chemical intermediates like CAS No. 2742656-87-5 is on the rise, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Companies specializing in fine chemicals often highlight the availability of such compounds to attract collaborations with academic and industrial researchers. This trend underscores the compound's relevance in the global chemical supply chain.

In summary, N-4-methoxy-3-(piperazin-1-yl)phenyl-3-methyl-4-(pyridin-4-yl)benzamide hydrochloride (CAS No. 2742656-87-5) represents a versatile and promising compound in the realm of medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to play a significant role in advancing drug discovery and personalized medicine.